Cas no 2098113-95-0 (4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride)

• Product Name: 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride
• CAS No: 2098113-95-0
• MF: C₁₀H₁₅Cl₂N₃O
• MW: 264.151600122452
• CID: 5044962
• Update Time: 2025-08-05

4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride
• 4-pyridin-3-yl-1,4-diazepan-5-one;dihydrochloride
• 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride

• Inchi： 1S/C10H13N3O.2ClH/c14-10-3-5-11-6-7-13(10)9-2-1-4-12-8-9;;/h1-2,4,8,11H,3,5-7H2;2*1H
• InChI Key： YXZKYGRTEUKCHH-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1CCNCCN1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 208
• Topological Polar Surface Area: 45.2

Additional information on 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride

Introduction to 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride (CAS No. 2098113-95-0)

4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride, with the CAS number 2098113-95-0, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepanes, which are known for their diverse biological activities and potential therapeutic applications. The structure of 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride features a pyridine ring fused to a diazepane core, making it a promising candidate for various pharmacological studies.

The synthesis of 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical settings. The compound's unique structural features contribute to its favorable pharmacokinetic properties, such as high solubility and stability, which are crucial for its therapeutic efficacy.

In terms of biological activity, 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride has shown promising results in several areas. One of the most notable applications is its potential as an anxiolytic agent. Studies have demonstrated that this compound can effectively modulate the GABAergic system, which plays a central role in the regulation of anxiety and stress responses. Preclinical trials have indicated that 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride exhibits potent anxiolytic effects without causing significant sedation or cognitive impairment, making it a valuable candidate for the development of novel anxiolytic drugs.

Beyond its anxiolytic properties, 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride has also been investigated for its potential as an anticonvulsant agent. Research has shown that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action is believed to involve the modulation of ion channels and neurotransmitter systems involved in seizure propagation. These findings suggest that 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride could be a valuable addition to the current arsenal of anticonvulsant medications.

The safety profile of 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile further supports its potential for clinical development and use.

In addition to its therapeutic applications, 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride has also been explored for its use as a research tool in neuroscience and pharmacology. Its ability to selectively modulate specific neurotransmitter systems makes it a valuable probe for investigating the underlying mechanisms of various neurological disorders. Researchers have used this compound to study conditions such as anxiety disorders, epilepsy, and neurodegenerative diseases.

The ongoing research into 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride continues to uncover new insights into its biological activities and potential therapeutic applications. Recent studies have focused on optimizing its pharmacological properties through structural modifications and formulation strategies. These efforts aim to enhance the compound's bioavailability, potency, and selectivity, thereby improving its overall therapeutic profile.

In conclusion, 4-(Pyridin-3-yl)-1,4-diazepan-5-one dihydrochloride (CAS No. 2098113-95-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new insights and opportunities will emerge, further solidifying the importance of this compound in the field.